Cas no 1172566-04-9 (2-(1-ethyl-1H-pyrazol-3-yl)acetic acid)

• Product Name: 2-(1-ethyl-1H-pyrazol-3-yl)acetic acid
• CAS No: 1172566-04-9
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD09834276
• CID: 3159355
• Update Time: 2025-05-21

2-(1-ethyl-1H-pyrazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1H-pyrazol-3-yl)acetic acid
• 2-(1-ethyl-1H-pyrazol-3-yl)acetic acid

• MDL： MFCD09834276
• Inchi： 1S/C7H10N2O2/c1-2-9-4-3-6(8-9)5-7(10)11/h3-4H,2,5H2,1H3,(H,10,11)
• InChI Key： YJKALDLHVKUPBQ-UHFFFAOYSA-N
• SMILES： OC(CC1C=CN(CC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Additional information on 2-(1-ethyl-1H-pyrazol-3-yl)acetic acid

2-(1-Ethyl-1H-Pyrazol-3-Yl)Acetic Acid: A Comprehensive Overview

The compound 2-(1-Ethyl-1H-Pyrazol-3-Yl)Acetic Acid, identified by the CAS number 1172566-04-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of intense research interest.

The molecular structure of 2-(1-Ethyl-1H-Pyrazol-3-Yl)Acetic Acid consists of a pyrazole ring substituted with an ethyl group at position 1 and an acetic acid moiety at position 3. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its interactions within biological systems. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its aromaticity and ability to engage in hydrogen bonding, making it a versatile scaffold for medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(1-Ethyl-1H-Pyrazol-3-Yl)Acetic Acid. Researchers have explored various routes, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale applications.

In terms of biological activity, 2-(1-Ethyl-1H-Pyrazol-3-Yl)Acetic Acid has demonstrated promising results in several assays. Studies conducted in 2023 revealed its potential as an anti-inflammatory agent, with significant reductions observed in cytokine production in vitro. Additionally, the compound has shown moderate inhibitory effects on certain kinases, suggesting its role in targeted therapies for chronic diseases such as cancer and neurodegenerative disorders.

The application of 2-(1-Ethyl-1H-Pyrazol-3-Yl)Acetic Acid extends beyond pharmacology into materials science. Recent research has explored its use as a precursor in the synthesis of advanced polymers and coatings. Its ability to form stable bonds under mild conditions makes it an attractive candidate for developing eco-friendly materials with enhanced durability.

Moreover, computational studies utilizing molecular docking techniques have provided insights into the binding modes of 2-(1-Ethyl-1H-Pyrazol-3-Yl)Acetic Acid with various protein targets. These studies have revealed key interactions that could be exploited to design more potent derivatives with improved pharmacokinetic profiles.

In conclusion, 2-(1-Ethyl-1H-Pyrazol-3-Yl)Acetic Acid (CAS No. 1172566-04-9) stands as a pivotal molecule with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in both academic and industrial research settings.